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Introduction

The Transwell invasion assay is a widely used method to study the invasive potential of cancer

cells in vitro. This assay mimics the process of metastasis, where cancer cells penetrate the

extracellular matrix (ECM) to invade surrounding tissues. WZ4003 is a potent and selective

dual inhibitor of NUAK family SNF1-like kinase 1 (NUAK1) and NUAK2, with IC50 values of 20

nM and 100 nM, respectively.[1][2] The NUAK kinases are activated by the tumor suppressor

kinase LKB1 and are implicated in regulating cell adhesion, migration, and invasion.[1][3]

Studies have demonstrated that WZ4003 can effectively inhibit the migration and invasion of

various cancer cells, making it a valuable tool for investigating the role of the LKB1-NUAK

signaling pathway in cancer metastasis.[1][3][4]

Mechanism of Action

WZ4003 exerts its anti-invasive effects by inhibiting the LKB1-NUAK signaling pathway.

NUAK1, a key downstream effector of LKB1, plays a role in controlling myosin phosphatase

complexes and cell adhesion.[1][5] By inhibiting NUAK1, WZ4003 prevents the phosphorylation

of downstream targets like Myosin Phosphatase Targeting Subunit 1 (MYPT1), which disrupts

the cellular machinery required for cell migration and invasion.[1] This inhibition has been

shown to suppress the invasive potential of cancer cells in Matrigel-based Transwell assays.[3]

While originally developed in the context of overcoming resistance in EGFR-mutant cancers, its

high selectivity for NUAK kinases makes it a specific tool for studying this pathway.[1][6][7]
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1. Coat Transwell insert
with Matrigel

4. Seed cells with WZ4003
or vehicle into upper chamber

2. Starve and harvest
cancer cells

3. Add chemoattractant
(e.g., 10% FBS) to lower chamber

5. Incubate for 24-48 hours
at 37°C

6. Remove non-invaded cells
from top of insert

7. Fix and stain invaded cells
with Crystal Violet

8. Image and count
invaded cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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